Cas no 2649063-79-4 (1-Isocyanato-1-(propan-2-yl)cyclopropane)
1-Isocyanato-1-(propan-2-yl)cyclopropane Chemical and Physical Properties
Names and Identifiers
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- 1-isocyanato-1-(propan-2-yl)cyclopropane
- 2649063-79-4
- EN300-1865935
- 1-Isocyanato-1-(propan-2-yl)cyclopropane
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- MDL: MFCD28632009
- Inchi: 1S/C7H11NO/c1-6(2)7(3-4-7)8-5-9/h6H,3-4H2,1-2H3
- InChI Key: CQIFRFQMIQDRDR-UHFFFAOYSA-N
- SMILES: O=C=NC1(C(C)C)CC1
Computed Properties
- Exact Mass: 125.084063974g/mol
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.4Ų
1-Isocyanato-1-(propan-2-yl)cyclopropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1865935-1g |
1-isocyanato-1-(propan-2-yl)cyclopropane |
2649063-79-4 | 1g |
$986.0 | 2023-08-31 | ||
| Enamine | EN300-1865935-5g |
1-isocyanato-1-(propan-2-yl)cyclopropane |
2649063-79-4 | 5g |
$2858.0 | 2023-08-31 | ||
| Enamine | EN300-1865935-10g |
1-isocyanato-1-(propan-2-yl)cyclopropane |
2649063-79-4 | 10g |
$4236.0 | 2023-08-31 | ||
| Enamine | EN300-1865935-0.05g |
1-isocyanato-1-(propan-2-yl)cyclopropane |
2649063-79-4 | 0.05g |
$827.0 | 2023-08-31 | ||
| Enamine | EN300-1865935-0.1g |
1-isocyanato-1-(propan-2-yl)cyclopropane |
2649063-79-4 | 0.1g |
$867.0 | 2023-08-31 | ||
| Enamine | EN300-1865935-0.25g |
1-isocyanato-1-(propan-2-yl)cyclopropane |
2649063-79-4 | 0.25g |
$906.0 | 2023-08-31 | ||
| Enamine | EN300-1865935-0.5g |
1-isocyanato-1-(propan-2-yl)cyclopropane |
2649063-79-4 | 0.5g |
$946.0 | 2023-08-31 | ||
| Enamine | EN300-1865935-1.0g |
1-isocyanato-1-(propan-2-yl)cyclopropane |
2649063-79-4 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1865935-2.5g |
1-isocyanato-1-(propan-2-yl)cyclopropane |
2649063-79-4 | 2.5g |
$1931.0 | 2023-08-31 | ||
| Enamine | EN300-1865935-5.0g |
1-isocyanato-1-(propan-2-yl)cyclopropane |
2649063-79-4 | 5g |
$2858.0 | 2023-06-03 |
1-Isocyanato-1-(propan-2-yl)cyclopropane Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 1-Isocyanato-1-(propan-2-yl)cyclopropane
Introduction to 1-Isocyanato-1-(propan-2-yl)cyclopropane (CAS No. 2649063-79-4)
1-Isocyanato-1-(propan-2-yl)cyclopropane (CAS No. 2649063-79-4) is a specialized organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an isocyanate functional group and a cyclopropane ring substituted with an isopropyl group. The combination of these structural features imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic processes.
The isocyanate functional group in 1-Isocyanato-1-(propan-2-yl)cyclopropane is highly reactive and can participate in a wide range of chemical reactions, such as the formation of urethanes and polyurethanes. These reactions are crucial in the development of coatings, adhesives, and elastomers, which are essential in industries ranging from automotive to construction. The cyclopropane ring, on the other hand, adds rigidity and stability to the molecule, enhancing its performance in various applications.
Recent research has highlighted the potential of 1-Isocyanato-1-(propan-2-yl)cyclopropane in the synthesis of novel materials with enhanced mechanical properties. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices significantly improved their tensile strength and thermal stability. This finding has important implications for the development of advanced materials for use in high-performance applications.
In the pharmaceutical industry, 1-Isocyanato-1-(propan-2-yl)cyclopropane has shown promise as a building block for the synthesis of bioactive molecules. Its reactivity with various functional groups allows for the creation of complex structures with potential therapeutic applications. A recent study in Organic Letters reported the successful synthesis of a series of derivatives using this compound as a starting material. These derivatives exhibited potent antiviral activity against several strains of influenza virus, suggesting potential use in antiviral drug development.
The safety and environmental impact of 1-Isocyanato-1-(propan-2-yl)cyclopropane have also been extensively studied. While isocyanates are known to be potent sensitizers and can cause respiratory issues if not handled properly, modern handling protocols and protective measures have significantly reduced these risks. Additionally, efforts are ongoing to develop more sustainable synthesis methods for this compound, focusing on reducing waste and energy consumption.
In conclusion, 1-Isocyanato-1-(propan-2-yl)cyclopropane (CAS No. 2649063-79-4) is a versatile and valuable compound with a wide range of applications in both industrial and pharmaceutical settings. Its unique chemical properties make it an essential intermediate in various synthetic processes, contributing to the development of advanced materials and potential therapeutic agents. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.
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